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Compound of Interest

Compound Name: Fenchone-d3

Cat. No.: B12365830 Get Quote

Fenchone-d3: A Technical Guide to Safety and
Handling
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling precautions for

Fenchone-d3. While a specific Safety Data Sheet (SDS) for Fenchone-d3 is not readily

available, the safety profile of its non-deuterated counterpart, Fenchone, serves as a reliable

surrogate for assessing its hazards. The substitution of three hydrogen atoms with deuterium is

not expected to significantly alter the compound's fundamental chemical reactivity or toxicity.

This guide synthesizes available data on Fenchone and incorporates best practices for

handling deuterated compounds to ensure the safety of laboratory personnel and the integrity

of the product.

Chemical and Physical Properties
Fenchone is a bicyclic monoterpene ketone.[1] It exists as two enantiomers: (+)-Fenchone (or

d-Fenchone) and (-)-Fenchone (or l-Fenchone).[1] The racemic mixture is referred to as dl-

Fenchone.[1] Fenchone is a colorless to pale yellow oily liquid with a camphor-like odor.[2][3]
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Property Value Source

Molecular Formula C₁₀H₁₆O

Molecular Weight 152.23 g/mol

Boiling Point 192-194 °C

Melting Point 5-6 °C

Flash Point 60-62 °C (140-144 °F)

Density 0.940-0.948 g/mL at 25 °C

Solubility

Insoluble in water; Soluble in

ethanol, propylene glycol, and

vegetable oils.

Vapor Pressure
0.463 mmHg at 25 °C

(estimated)

Hazard Identification and GHS Classification
Fenchone is generally considered a combustible liquid. The toxicological properties have not

been fully investigated, but it may cause irritation to the eyes, skin, and respiratory tract.

GHS Classification (for Fenchone):

Hazard Class Hazard Category Hazard Statement

Flammable liquids Category 3
H226: Flammable liquid and

vapour.

Note: GHS classification may vary between suppliers.

Handling and Storage Precautions
Proper handling and storage are crucial to maintain the chemical and isotopic integrity of

Fenchone-d3 and to ensure the safety of personnel.
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General Handling
Ventilation: Use in a well-ventilated area. Facilities should be equipped with an eyewash

station and a safety shower.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or chemical goggles.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected prior to use and disposed of properly.

Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin

contact.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in work areas.

Storage
Temperature: Store in a cool, dry, well-ventilated place away from heat and sources of

ignition.

Containers: Keep containers tightly closed. For deuterated compounds, it is recommended to

store them in amber vials or other light-protecting containers to prevent degradation from

light exposure.

Incompatible Materials: Avoid contact with strong oxidizing agents.

Isotopic Integrity: To prevent isotopic dilution through hydrogen-deuterium (H-D) exchange, it

is imperative to handle and store deuterated compounds under a dry, inert atmosphere (e.g.,

nitrogen or argon) and avoid contact with atmospheric moisture.

First Aid Measures
In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Get medical attention if

symptoms persist.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical aid if irritation

develops and persists.

Eye Contact
Immediately flush eyes with plenty of water for

at least 15 minutes. Get medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and get medical attention.

Fire and Explosion Hazard Data
Fenchone is a combustible liquid.

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide. Do not use a solid water stream as it may scatter and spread the fire.

Firefighting Procedures: Wear self-contained breathing apparatus (SCBA) and full protective

gear. Use water spray to cool unopened containers.

Hazardous Combustion Products: Carbon monoxide (CO) and carbon dioxide (CO₂).

Accidental Release Measures
Personal Precautions: Remove all sources of ignition. Wear appropriate personal protective

equipment. Ensure adequate ventilation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.
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Spill Cleanup: Absorb the spill with an inert material (e.g., sand, silica gel, acid binder,

universal binder, sawdust) and place it in a suitable, closed container for disposal.

Experimental Protocols
Acute Oral Toxicity Study (Based on OECD Guideline
425)
A recent study evaluated the acute toxicity of Fenchone in rats following OECD guideline 425.

A single dose of 2000 mg/kg was orally administered to the rats. The study monitored for

changes in hematological and biochemical parameters, as well as oxidative stress markers in

various organs. This type of study provides critical information for determining the LD50 (lethal

dose, 50%) of a substance.

The following diagram illustrates a generalized workflow for an acute oral toxicity study.

Phase 1: Preparation

Phase 2: Dosing and Observation

Phase 3: Necropsy and Analysis

Phase 4: Data Analysis

Acclimatization of Animals Randomization of Animals
into Groups

Dose Formulation
(Fenchone-d3 in vehicle)

Single Oral Administration
of Fenchone-d3

Clinical Observation
(e.g., mortality, clinical signs)

Body Weight Measurement

Gross Necropsy

Organ Weight Measurement

Histopathological Examination

Blood Collection for
Hematology & Clinical Chemistry

Statistical Analysis Toxicity Profile Determination LD50 Estimation (if applicable)
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Caption: Workflow for an Acute Oral Toxicity Study.

Logical Flow of Handling Precautions
The following diagram illustrates the logical flow of handling precautions for Fenchone-d3,

from general safety measures to specific emergency responses.
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Caption: Logical Flow of Fenchone-d3 Handling Precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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